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Introduction

Death-Associated Protein Kinase (DAPK) is a calcium/calmodulin-regulated serine/threonine
kinase that plays a crucial role in multiple cell death pathways, including apoptosis and
autophagy.[1] Its involvement in various cellular processes makes it a significant target in drug
discovery, particularly for cancer and neurodegenerative diseases. This document provides
detailed application notes and protocols for utilizing a specific DAPK substrate peptide in cell-
based assays to screen for and characterize DAPK inhibitors.

The synthetic peptide, with the sequence KKRPQRRYSNVF, is a known substrate for DAPK
with a Michaelis constant (Km) of 9 uM.[2][3][4][5][6] This peptide can be utilized in various
assay formats to measure DAPK activity both in vitro and within a cellular context.

Quantitative Data for DAPK Inhibitors

The following table summarizes the inhibitory activity of selected compounds against DAPKL1.
While these values were determined in vitro, they provide a valuable reference for cell-based

assay development and inhibitor screening.
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Conditions

In vitro kinase
69 (DAPK1), 225

TC-DAPK 6 ATP-competitive DAPK1, DAPK3 assay with 10
(DAPK3)
UM ATP.[3][7][8]
Multiple kinases ] )
) Broad-spectrum ) ] ~2-20 nM (for In vitro kinase
Staurosporine ] o including PKC, ) )
kinase inhibitor various kinases) assays.[1][9]
PKA, DAPK1
In vitro ELISA-
Aryl - :
] DAPKZ1 Inhibitor DAPK1 1090 based kinase
Carboxamide 4q
assay.[2][10]

Signaling Pathway

The following diagram illustrates the central role of DAPK1 in initiating apoptosis in response to
various stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12354112?utm_src=pdf-body-img
https://www.benchchem.com/product/b12354112?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12354112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. promega.com [promega.com]

2. ldentification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase
1 (DAPKZ1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In
Silico Biological Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

. selleckchem.com [selleckchem.com]

. amsbio.com [amsbio.com]

. medchemexpress.com [medchemexpress.com]

. DAPK Substrate Peptide | Peptides | 386769-53-5 | Invivochem [invivochem.com]
. TC-DAPK 6 | Death-Associated Protein Kinase | Tocris Bioscience [tocris.com]

. medchemexpress.com [medchemexpress.com]

°
(o] (0] ~ (o)) ol iy w

. selleckchem.com [selleckchem.com]

« 10. Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase
1 (DAPK1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In
Silico Biological Studies - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: DAPK Substrate
Peptide for Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12354112#dapk-substrate-peptide-for-cell-based-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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